5-(2-Amino-4-methylphenyl)furan-2-carboxylic acid

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 5-(2-amino-4-methylphenyl)furan-2-carboxylic acid
• InChI: InChI=1S/C12H11NO3/c1-7-2-3-8(9(13)6-7)10-4-5-11(16-10)12(14)15/h2-6H,13H2,1H3,(H,14,15)
• InChI Key: SJFYRWAWGSGDDZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)C(=O)O)N

Description

5-(2-Amino-4-methylphenyl)furan-2-carboxylic acid, also known as AMFCA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. AMFCA is a furan derivative that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 5-(2-Amino-4-methylphenyl)furan-2-carboxylic acid is not fully understood. However, studies have suggested that it may exert its effects through the inhibition of inflammatory mediators and the modulation of signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, and the reduction of oxidative stress. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

5-(2-Amino-4-methylphenyl)furan-2-carboxylic acid has several advantages for use in lab experiments, including its stability and ease of synthesis. However, its low solubility in water and limited availability may pose some limitations.

Future Directions

There are several potential future directions for the investigation of 5-(2-Amino-4-methylphenyl)furan-2-carboxylic acid. These include the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its mechanisms of action at the molecular level.
In conclusion, this compound is a synthetic compound with promising potential for use in scientific research. Its various biological activities make it a promising candidate for the development of new drugs for the treatment of various diseases. Further investigation into its mechanisms of action and potential therapeutic applications is warranted.

Synthesis Methods

The synthesis of 5-(2-Amino-4-methylphenyl)furan-2-carboxylic acid involves a multistep process that starts with the reaction of 2-amino-4-methylphenol with maleic anhydride to form 5-(2-amino-4-methylphenyl)furan-2,3-dicarboxylic acid. This intermediate is then converted to this compound through a decarboxylation reaction using sodium bicarbonate.

Scientific Research Applications

5-(2-Amino-4-methylphenyl)furan-2-carboxylic acid has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and antitumor effects. These properties make it a promising candidate for the development of new drugs for the treatment of various diseases.